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Compound of Interest

Compound Name: DADPS Biotin Azide

Cat. No.: B12305862 Get Quote

An In-Depth Technical Guide to the Safety and Handling of DADPS Biotin Azide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

DADPS Biotin Azide (CAS No. 1260247-50-4), a versatile reagent used in bioconjugation,

proteomics, and various molecular biology applications. The information is intended to ensure

its safe use in a laboratory setting.

Chemical and Physical Properties
DADPS Biotin Azide, also known as Biotin-PEG4-amino-t-Bu-DADPS-C6-azide, is a complex

molecule designed for "click chemistry" applications. Its key features include a biotin moiety for

affinity purification, a cleavable DADPS (dialkoxydiphenylsilane) linker, and a terminal azide

group for conjugation to alkyne-modified molecules.
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Property Value References

Synonyms

Biotin-PEG4-amino-t-Bu-

DADPS-C6-azide; Biotin-

Dadps-azide

CAS Number 1260247-50-4

Molecular Formula C₄₃H₆₇N₇O₉SSi

Molecular Weight 886.19 g/mol

Appearance

Slightly grey glass-like

amorphous solid; Colorless oil

to amorphous solid

Purity
≥90% or >95% (depending on

supplier)

Solubility
Soluble in DMSO, DMF, THF,

DCM, Chloroform

Safety and Hazard Information
Based on available Safety Data Sheets (SDS) for products containing DADPS Biotin Azide,

the compound is not classified as a hazardous substance or mixture. However, as with any

chemical reagent, appropriate laboratory safety precautions should be followed.

Hazard Identification Precautionary Measures

Not a hazardous substance or mixture.
Wear protective gloves, clothing, and eye/face

protection.

No known significant effects or critical hazards.
Avoid breathing

dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Toxicological Data:
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No specific toxicological data such as LD50 or permissible exposure limits for DADPS Biotin
Azide are available in the provided search results.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of DADPS Biotin
Azide.

Aspect Guideline References

Storage Temperature

Store at -20°C for long-term

storage (months to years). May

be stored at 0-4°C for short-

term (days to weeks).

Storage Conditions
Keep in a dry, dark place.

Desiccate.

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical. The

product is stable for a few

weeks during ordinary

shipping. Some suppliers may

ship frozen.

Solution Stability

The compound is unstable in

solution. It is recommended to

prepare solutions freshly and

use them promptly.

Experimental Protocols and Applications
DADPS Biotin Azide is primarily used as a cleavable biotinylation reagent in various

proteomics and chemical biology workflows. Its azide group allows for covalent labeling of

alkyne-containing biomolecules via copper-catalyzed (CuAAC) or strain-promoted (SPAAC)

azide-alkyne cycloaddition, also known as "click chemistry". The incorporated biotin enables

the enrichment of labeled molecules using streptavidin-based affinity purification.
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A key feature of the DADPS linker is its acid-lability. Captured biomolecules can be released

under mild acidic conditions, such as with 5% or 10% formic acid, which is advantageous for

downstream analysis like mass spectrometry.

Experimental Workflow:

The following diagram illustrates a general experimental workflow for using DADPS Biotin
Azide.
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General Experimental Workflow for DADPS Biotin Azide

Labeling

Enrichment

Release

Downstream Analysis

Alkyne-Modified Biomolecule

Click Chemistry (CuAAC or SPAAC)

DADPS Biotin Azide

Biotinylated Biomolecule

Binding

Streptavidin-Coated Beads

Bead-Bound Biotinylated Biomolecule

Mild Acid Cleavage (e.g., Formic Acid)

Released Biomolecule

Mass Spectrometry
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Safe Handling and Disposal of DADPS Biotin Azide

In Case of Spill

Receiving and Inspection

Store at -20°C in a dry, dark place

Wear Appropriate PPE (Gloves, Lab Coat, Safety Glasses)

Weighing in a Ventilated Area

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Experiment

Collect Waste in Designated Chemical Waste Container

Dispose of Waste According to Institutional and Local Regulations

Spill Cleanup Procedure

Click to download full resolution via product page
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To cite this document: BenchChem. [DADPS Biotin Azide safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12305862#dadps-biotin-azide-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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